Cas no 102769-85-7 (2-Naphthalenecarboxylic acid, 1-hydroxy-4-[(2-methoxyphenyl)azo]-)

• Product name: 2-Naphthalenecarboxylic acid, 1-hydroxy-4-[(2-methoxyphenyl)azo]-
• CAS No: 102769-85-7
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 1136489
• PubChem ID: 136219622

2-Naphthalenecarboxylic acid, 1-hydroxy-4-[(2-methoxyphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1-hydroxy-4-[(2-methoxyphenyl)azo]-
• 4-[(2-methoxyphenyl)hydrazinylidene]-1-oxonaphthalene-2-carboxylic acid
• 4-[2-(2-Methoxyphenyl)hydrazinylidene]-1-oxo-1,4-dihydronaphthalene-2-carboxylic acid
• 102769-85-7
• DTXSID90761239

• Inchi： InChI=1S/C18H14N2O4/c1-24-16-9-5-4-8-14(16)19-20-15-10-13(18(22)23)17(21)12-7-3-2-6-11(12)15/h2-10,21H,1H3,(H,22,23)
• InChI Key： XVVNSYPASGOJCF-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1N=NC2=CC(=C(C3=CC=CC=C32)O)C(=O)O

Computed Properties

• Exact Mass: 322.09542
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 91.48
• LogP: 2.79170